6-Iodoimidazo[1,2-a]pyridine

• IUPAC Name: 6-iodoimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H5IN2/c8-6-1-2-7-9-3-4-10(7)5-6/h1-5H
• InChI Key: ZYXOOFUOEJPQKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C=C1I
• Molecular Formula: C7H5IN2
• DSSTOX Substance ID: DTXSID40377405
• Molecular Weight: 244.03 g/mol
• CAS No.: 426825-75-4

Description

6-Iodoimidazo[1,2-a]pyridine is an organic compound belonging to the class of heterocyclic compounds. It is a five-membered ring structure containing one nitrogen atom and one iodine atom, and is commonly referred to as IIP. This compound has a wide range of applications in the pharmaceutical and agrochemical industries, and has been extensively studied in recent years.

Scientific Research Applications

Synthesis Methods and Chemical Reactivity

6-Iodoimidazo[1,2-a]pyridine and its derivatives are subject to various synthesis methods and chemical reactions. For instance, the synthesis of 3- and 8-Iodoimidazo[1,2-a]pyridines from imidazo[1,2-a]pyridine under different substitution conditions has been investigated, including molecular electrostatic potential calculations and characterization through X-ray diffraction analysis (Zhao et al., 2018). Additionally, an efficient route for synthesizing 3-iodoimidazo[1,2-a]pyridines derivatives using electrochemical oxidative iodination with NaI as an iodine source has been developed (Park et al., 2020).

Molecular Structure and Properties

The molecular structures of this compound compounds have been extensively studied. Research includes the analysis of crystal structures and charge distributions in related compounds, contributing to understanding the geometry and electron density distribution in the bicyclic unit of these compounds (Tafeenko et al., 1996).

Mechanism of Action

While the specific mechanism of action for 6-Iodoimidazo[1,2-a]pyridine is not mentioned in the search results, imidazo[1,2-a]pyridines are known to have a wide range of biological activities and are used as the core structure in many different drugs.

Safety and Hazards

6-Iodoimidazo[1,2-a]pyridine is considered hazardous. It causes severe skin burns and eye damage. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

Imidazo[1,2-a]pyridines are considered as privileged structures because of their occurrence in many natural products. The development of synthetic strategies for the functionalization of imidazo[1,2-a]pyridines from readily available starting materials is important. The recent advances in the synthesis of imidazo[1,2-a]pyridines from 2016 to 2021 from various substrates have been summarized. This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.

Biochemical Analysis

Biochemical Properties

6-Iodoimidazo[1,2-a]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules to specific substrates . This inhibition can affect various signaling pathways within the cell, leading to altered cellular responses. Additionally, this compound can bind to DNA and RNA, potentially interfering with the replication and transcription processes .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound can induce apoptosis, a process of programmed cell death, by activating specific signaling pathways . It also affects the expression of genes involved in cell cycle regulation, thereby inhibiting cell proliferation . Furthermore, this compound can alter cellular metabolism by modulating the activity of metabolic enzymes, leading to changes in the production and utilization of energy within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. By binding to the active site of enzymes, it can prevent substrate binding and subsequent catalytic activity . This inhibition can lead to a cascade of effects within the cell, ultimately altering cellular function. Additionally, this compound can interact with transcription factors, proteins that regulate gene expression, thereby influencing the transcription of specific genes . These interactions can result in changes in gene expression patterns, affecting various cellular processes.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to its degradation, resulting in reduced efficacy . In in vitro studies, the effects of this compound on cellular function have been observed to persist for several hours after treatment, indicating its sustained activity . In in vivo studies, long-term exposure to this compound has been associated with changes in cellular function, including altered gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects, with no significant changes in cellular function . At higher doses, it can induce toxicity, leading to adverse effects such as liver and kidney damage . Threshold effects have also been observed, where a certain dosage is required to achieve a therapeutic effect . Beyond this threshold, increasing the dosage does not significantly enhance the therapeutic effect but increases the risk of toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways within the cell. It is metabolized primarily by cytochrome P450 enzymes, which are responsible for the oxidation of organic substances . This metabolism can lead to the formation of active metabolites, which can exert their own biological effects . Additionally, this compound can influence metabolic flux, the rate at which metabolites flow through a metabolic pathway, by modulating the activity of key metabolic enzymes . This modulation can result in changes in the levels of specific metabolites, affecting cellular function and overall metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with specific transporters and binding proteins, facilitating its movement across cellular membranes . Once inside the cell, it can accumulate in specific compartments, such as the nucleus and mitochondria, where it exerts its biological effects . The distribution of this compound within tissues can also be influenced by factors such as blood flow and tissue permeability.

Synthesis routes and methods I

Procedure details

To a solution of 50% aq. chloroacetaldehyde (1.5 eq, 125 mmol, 16 ml) in ethanol (625 ml) is added 2-amino-5-iodo-pyridine (1 eq, 113 mmol, 25 g) at room temperature. The reaction mixture is heated at reflux for 18 hours. The solvent is removed in vacuo and the crude product is dissolved in water (400 ml). The aqueous solution is treated with sodium bicarbonate to pH=8 and extracted with DCM (3×250 ml). The organic portion is dried (MgSO4) and evaporated to give a beige solid of the title compound. 1H nmr (CDCl3) 8.44 (1H, s), 7.60 (1H, s), 7.53 (1H, s), 7.42 (1H, d, J=9.4 Hz), and 7.33 (1H, d, J=9.58 Hz).

Synthesis routes and methods II

Procedure details

Reflux a solution of 2-amino-5-iodo-pyridine (Tetrahedron 2002, 58, 2885-2890; 1.5 g, 6.82 mmol) and 50% aqueous chloroacetaldehyde (1.56 mL, 12.3 mmol) in acetonitrile (150 mL) for 14 h. Cool, concentrate, and dissolve the residue in 1:1 saturated aqueous sodium bicarbonate/dichloromethane. Extract the aqueous layer with dichloromethane, combine the organic layers, and concentrate. Flash chromatography using appropriate ethyl acetate/methanol mixtures gives 1.1 g (66%) of the subtitled compound as a light green solid. TOF MS ES+ exact mass calculated for C7H51N2 (p+1): m/z=244.9576; Found: 244.9564. 1H NMR (400 MHz, DMSO-d6) δ 8.9 (s, 1H), 7.86 (s, 1H), 7.52 (s, 1H), 7.40 (d, J=9 Hz, 1H), 7.36 (d, J=9.2, H).